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Compound of Interest

Compound Name: nor-1

Cat. No.: B064425 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of the Neuron-derived orphan

receptor 1 (NOR-1) gene and its corresponding protein, also known as Nuclear receptor

subfamily 4 group A member 3 (NR4A3). NOR-1 is a member of the nuclear receptor

superfamily and functions as a transcription factor, playing a crucial role in a variety of cellular

processes, including proliferation, apoptosis, and metabolism. This guide offers a detailed

analysis of NOR-1 sequences, functional domains, and its involvement in key signaling

pathways across human, mouse, and zebrafish, providing valuable insights for research and

drug development.

Ortholog Information
To facilitate a comprehensive comparison, the following orthologs of the NOR-1 gene and

protein were selected, representing key model organisms in biomedical research.
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Species
Common
Name

Gene Symbol NCBI Gene ID
UniProtKB
Accession

Homo sapiens Human NR4A3
(--INVALID-LINK-

-)
--INVALID-LINK--

Mus musculus Mouse Nr4a3
(--INVALID-LINK-

-)
--INVALID-LINK--

Danio rerio Zebrafish nr4a3
(--INVALID-LINK-

-)
--INVALID-LINK--

Sequence Homology: A High Degree of
Conservation
Multiple sequence alignment of the NOR-1 protein sequences from human, mouse, and

zebrafish reveals a high degree of conservation, particularly within the functional domains. The

overall percentage identity between the species is summarized in the table below. The high

similarity, especially between human and mouse, suggests a conserved function of NOR-1
across mammals. While the zebrafish ortholog shows a slightly lower identity, the core

functional domains remain highly conserved, highlighting its utility as a model organism for

studying fundamental aspects of NOR-1 biology.

Comparison Percentage Identity

Human vs. Mouse 95.5%

Human vs. Zebrafish 73.8%

Mouse vs. Zebrafish 74.5%

Domain Architecture: Conserved Functional Units
The NOR-1 protein is characterized by a modular structure consisting of three primary

functional domains: a ligand-binding domain (LBD), a DNA-binding domain (DBD), and a zinc

finger domain. These domains are crucial for its function as a transcription factor. The table
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below outlines the specific coordinates of these domains in human, mouse, and zebrafish

NOR-1 proteins, demonstrating their remarkable conservation across these species.

Domain Human (Q92570) Mouse (P43356)
Zebrafish
(A0A8M3AQK6)

Ligand-binding

domain, nuclear

hormone receptor

type

393 - 622 392 - 621 447 - 684

DNA-binding domain,

NR with C4-type zinc

finger

288 - 363 287 - 362 345 - 420

Zinc finger, C4-type,

nuclear hormone

receptor-type

291 - 355 290 - 354 348 - 412

Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz, illustrate a key signaling pathway involving

NOR-1 and the experimental workflow for the cross-species comparison detailed in this guide.
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Fig. 1: Simplified NOR-1 Signaling Pathway
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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